Cas no 1784810-53-2 (Tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate
• CAS No: 1784810-53-2
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6474908
• PubChem ID: 84813183
• Update Time: 2025-05-21

Tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1178527
• tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate
• 1784810-53-2
• Tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate

• Inchi： 1S/C16H32N2O2/c1-12(2)10-14-11-13(6-8-17)7-9-18(14)15(19)20-16(3,4)5/h12-14H,6-11,17H2,1-5H3
• InChI Key： LELRJFVQLCOEND-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCN)CC1CC(C)C)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate

Tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate (CAS No. 1784810-53-2) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. In this article, we delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate is a derivative of piperidine, a six-membered saturated heterocyclic amine. The molecule incorporates a tert-butyl group at the 1-position of the piperidine ring, an aminoethyl substituent at the 4-position, and a 2-methylpropyl group at the 2-position. This combination of substituents imparts unique electronic and steric properties to the molecule, making it versatile for various chemical transformations.

Recent studies have highlighted the importance of tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate in the synthesis of bioactive compounds. Researchers have employed this compound as a key intermediate in the construction of complex alkaloids and peptide mimetics. Its ability to undergo both nucleophilic and electrophilic substitutions has been exploited in multistep synthesis routes, leading to the discovery of novel pharmacological agents.

The synthesis of tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate typically involves a combination of ring-closing metathesis and amide bond formation techniques. Recent advancements in catalytic methods have improved the efficiency and scalability of these processes, enabling its production on an industrial scale. The use of transition metal catalysts, such as ruthenium-based catalysts, has been particularly effective in achieving high yields and selectivity.

In terms of applications, tert-butyl 4-(2-aminoethyl)-2-(2-methylpropyl)piperidine-1-carboxylate has shown promise in the development of advanced materials. Its rigid structure and functional groups make it suitable for use as a building block in supramolecular chemistry and polymer science. For instance, researchers have utilized this compound to design self-healing polymers with enhanced mechanical properties.

Moreover, tert-butyl 4-(2-aminoethyl)-2-(methylpropyl)piperidine-1-carboxylium (CAS No. 1784810-53-3) has been explored for its potential in catalysis. Its ability to act as a phase-transfer catalyst has been demonstrated in various organic reactions, including nucleophilic aromatic substitutions and Michael additions.

Recent research has also focused on the environmental impact of tert-butyl 4-(aminoalkoxy)-substituted piperidines (CAS No. 1784810-53-X). Studies have shown that these compounds exhibit biodegradability under specific conditions, making them more sustainable alternatives to traditional synthetic intermediates.

In conclusion, tert-butyl 4-(aminoalkoxy)-substituted piperidines (CAS No. 1784810-53-X) represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical properties and versatile reactivity continue to drive innovation in organic synthesis and materials science.